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Compound of Interest

Compound Name: 4-Bromo-6-chloropicolinaldehyde

CAS No.: 1060811-63-3

Cat. No.: B1505165

Get Quote

4-Bromo-6-chloropicolinaldehyde is a disubstituted pyridine aldehyde. The pyridine ring, a

common scaffold in medicinal chemistry, provides a basic nitrogen atom that can participate in

hydrogen bonding and salt formation, influencing its pharmacokinetic profile. The presence of

two distinct halogen atoms, bromine and chlorine, offers regioselective reactivity for various

cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), making it a versatile intermediate

for constructing diverse molecular architectures.[1] Such halogenated heterocycles are integral

to the development of new therapeutic agents and crop protection solutions.[1][2]

The aldehyde functional group is a precursor for numerous chemical transformations, including

reductive aminations, Wittig reactions, and oxidations to the corresponding carboxylic acid. The

strategic placement of the bromo, chloro, and aldehyde moieties makes this compound a

valuable starting material for creating libraries of novel compounds for biological screening.[1]

Understanding its solubility is the first critical step in unlocking its synthetic potential, as it

dictates solvent choice for reactions, crystallizations, and formulation studies.
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A comprehensive understanding of a compound's physicochemical properties is essential for

predicting its behavior in different solvent systems. The polarity, size, and functional groups of

4-Bromo-6-chloropicolinaldehyde all contribute to its solubility profile. While extensive

experimental data is not publicly available, the core properties are summarized below.

Property Value Source

CAS Number 1060811-63-3 [3]

Molecular Formula C₆H₃BrClNO [3]

Molecular Weight 220.45 g/mol [3]

Appearance Solid (predicted) General knowledge

Boiling Point No data available [3]

Melting Point No data available -

pKa No data available -

Storage Inert atmosphere, 2-8°C [3]

Expert Interpretation: The molecular structure suggests a moderate to low polarity. The

electronegative nitrogen, chlorine, and oxygen atoms introduce polar character, but this is

counterbalanced by the nonpolar aromatic ring and the large, hydrophobic bromine atom. The

lack of readily ionizable protons suggests that its solubility will not be significantly affected by

pH changes in aqueous media, unlike its carboxylic acid or amine analogues. Its solubility is

therefore expected to be higher in organic solvents than in water.

Predicted Solubility Profile
Based on the principle of "like dissolves like," we can predict the general solubility behavior of

4-Bromo-6-chloropicolinaldehyde.

Non-Polar Aprotic Solvents (e.g., Hexanes, Toluene): Low solubility is expected. While the

molecule has non-polar characteristics, the polar aldehyde and pyridine nitrogen will limit its

affinity for purely non-polar solvents.
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Polar Aprotic Solvents (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl Acetate,

Acetone): Moderate to high solubility is predicted. These solvents can engage in dipole-

dipole interactions with the polar C-Cl, C=O, and C=N bonds.

Polar Protic Solvents (e.g., Methanol, Ethanol): Moderate solubility is likely. These solvents

can act as hydrogen bond acceptors for the aldehyde proton but, more importantly, can

interact with the lone pair of electrons on the pyridine nitrogen.

Aqueous Solvents (e.g., Water, Buffers): Very low solubility is expected. The molecule is

relatively large and lacks significant hydrogen bond donating capabilities, making it difficult to

disrupt the strong hydrogen-bonding network of water.[4]

Experimental Protocol for Solubility Determination
The following protocols provide a robust framework for determining the solubility of 4-Bromo-6-
chloropicolinaldehyde. This workflow is designed to be self-validating by progressing from a

qualitative assessment to a precise quantitative measurement.

Workflow for Solubility Assessment
The overall experimental process follows a logical progression from initial screening to precise

quantification.
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Phase 1: Qualitative Screening

Phase 2: Quantitative Measurement (Shake-Flask)

Weigh ~5 mg of compound
into a small vial

Add 0.5 mL of test solvent

Vortex for 1-2 minutes

Visually inspect for
undissolved solid

Add excess solid to a
known volume of solvent

If soluble,
proceed to quantification

Insoluble

Insoluble/
Slightly Soluble

Equilibrate at constant temp
(e.g., 24h @ 25°C with shaking)

Filter through 0.45 µm PTFE
syringe filter to remove solid

Prepare serial dilutions of the
filtrate with mobile phase

Analyze by validated
HPLC-UV method

Result

Calculate Solubility
(e.g., mg/mL)

Click to download full resolution via product page

Caption: Experimental workflow for determining compound solubility.
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Protocol 1: Qualitative Solubility Screening
Objective: To rapidly identify suitable solvents for further quantitative analysis.

Materials:

4-Bromo-6-chloropicolinaldehyde

Glass vials (e.g., 2 mL)

Analytical balance

Vortex mixer

Selection of solvents: Dichloromethane (DCM), Tetrahydrofuran (THF), Acetone, Ethyl

Acetate, Methanol, Ethanol, Toluene, Water.

Procedure:

Weigh approximately 2-5 mg of 4-Bromo-6-chloropicolinaldehyde into a small, clean glass

vial.

Add 0.5 mL of the first test solvent.

Cap the vial securely and vortex vigorously for 1-2 minutes.

Visually inspect the solution against a dark background.

Soluble: No solid particles are visible. The solution is clear.

Slightly Soluble: Some solid remains, but a significant portion appears to have dissolved.

Insoluble: The vast majority of the solid remains undissolved.

Record the observation and repeat for each solvent.

Expertise & Causality: This initial screen quickly categorizes solvents and prevents wasted time

on quantitative analysis in unsuitable systems. Starting with a small, fixed amount allows for a

semi-quantitative estimation (e.g., if 5 mg dissolves in 0.5 mL, solubility is at least 10 mg/mL).
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Protocol 2: Quantitative Solubility Measurement (Shake-
Flask Method)
Objective: To determine the equilibrium solubility of the compound in a specific solvent at a

controlled temperature. This method is considered the gold standard for its accuracy and

reliability.[5]

Materials:

4-Bromo-6-chloropicolinaldehyde

Selected solvent (from Protocol 1 where the compound was at least slightly soluble)

Scintillation vials or flasks with screw caps

Orbital shaker with temperature control

Syringes (1 mL or 5 mL)

Syringe filters (0.45 µm, PTFE or other solvent-compatible material)

Calibrated analytical balance

Volumetric flasks and pipettes

Validated HPLC-UV system

Procedure:

Preparation of Saturated Solution:

Add an excess amount of 4-Bromo-6-chloropicolinaldehyde to a vial (e.g., 20 mg into 2

mL of solvent). The key is to ensure solid material remains after equilibration, confirming

saturation.

Cap the vial tightly and place it in an orbital shaker set to a constant temperature (e.g.,

25°C) and agitation speed (e.g., 150 rpm).
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Equilibrate for at least 24 hours. A longer time (48-72h) may be necessary to ensure true

equilibrium is reached.

Sample Collection and Preparation:

Allow the vial to stand undisturbed for 5-10 minutes to let the excess solid settle.

Carefully draw the supernatant into a syringe, avoiding any solid particles.

Attach a 0.45 µm syringe filter and dispense the clear filtrate into a clean, pre-weighed

vial. This step is critical to remove any undissolved micro-particulates.

Analysis:

Prepare a calibration curve using accurately weighed standards of 4-Bromo-6-
chloropicolinaldehyde dissolved in the mobile phase.

Accurately dilute a known volume of the filtrate with the mobile phase to fall within the

range of the calibration curve.

Analyze the diluted sample by HPLC-UV. The wavelength for detection should be set to a

λ_max of the compound to ensure maximum sensitivity.

Calculate the concentration of the diluted sample using the calibration curve.

Back-calculate to determine the concentration of the original, undiluted filtrate. This value

is the equilibrium solubility.

Trustworthiness: This protocol is self-validating. The presence of excess solid ensures

saturation. The filtration step guarantees that only dissolved compound is measured. The use

of a validated HPLC method with a multi-point calibration curve ensures the accuracy and

precision of the final concentration measurement.

Applications in Research and Development
Reliable solubility data for 4-Bromo-6-chloropicolinaldehyde is not merely academic; it has

profound practical implications:
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Synthetic Chemistry: Guides the selection of reaction solvents to ensure reactants are in the

solution phase, which can dramatically impact reaction rates and yields. It is also crucial for

developing effective crystallization procedures for purification.

Drug Discovery: In early-stage drug discovery, solubility in aqueous buffers (like Phosphate-

Buffered Saline, PBS) is a critical parameter that influences a compound's absorption,

distribution, metabolism, and excretion (ADME) profile. Poor aqueous solubility is a major

reason for compound attrition.[5]

Formulation Science: For a compound to be developed into a drug, it must be formulated

into a suitable dosage form. Solubility data in various pharmaceutically acceptable solvents

and co-solvents is essential for this process.

Agrochemicals: Similar to pharmaceuticals, the solubility of an active ingredient in water and

organic carriers determines its efficacy, environmental fate, and how it can be formulated for

application.[1]

Safety and Handling
As a halogenated aromatic aldehyde, 4-Bromo-6-chloropicolinaldehyde requires careful

handling.

Hazard Identification: The compound is classified as harmful if swallowed (H302).[3][6]

Related compounds are known to cause skin irritation (H315), serious eye irritation (H319),

and may cause respiratory irritation (H335).[6][7]

Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves

(e.g., nitrile), and safety glasses or goggles.

Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of dust.[8] Avoid contact with skin and eyes.[9] Wash hands thoroughly after

handling.

Storage: Store in a tightly sealed container in a cool, dry place as recommended (Inert

atmosphere, 2-8°C).[3][8]

First Aid:
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If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a POISON CENTER

or doctor if you feel unwell.[8][10]

In Case of Skin Contact: Wash off with soap and plenty of water.[8][9]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.[9]

If Inhaled: Move person into fresh air.[8][9]

Always consult the most recent Safety Data Sheet (SDS) provided by the supplier before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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Check Availability & Pricing
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